Cas no 1261850-13-8 (4-Amino-2-(2,4,5-trichlorophenyl)pyridine)

• Product Name: 4-Amino-2-(2,4,5-trichlorophenyl)pyridine
• CAS No: 1261850-13-8
• MF: C₁₁H₇Cl₃N₂
• MW: 273.545679330826
• CID: 4929500
• Update Time: 2025-06-08

4-Amino-2-(2,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(2,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H7Cl3N2/c12-8-5-10(14)9(13)4-7(8)11-3-6(15)1-2-16-11/h1-5H,(H2,15,16)
• InChI Key： YQWSLWHJGROUTO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=C(C=CN=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 3.7
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-2-(2,4,5-trichlorophenyl)pyridine

Introduction to 4-Amino-2-(2,4,5-trichlorophenyl)pyridine (CAS No. 1261850-13-8)

4-Amino-2-(2,4,5-trichlorophenyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1261850-13-8, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic amine has garnered attention due to its structural complexity and potential applications in medicinal chemistry. The compound features a pyridine core substituted with an amino group at the 4-position and a 2,4,5-trichlorophenyl moiety at the 2-position, which imparts unique electronic and steric properties essential for its utility in synthetic and biological studies.

The synthesis of 4-Amino-2-(2,4,5-trichlorophenyl)pyridine involves multi-step organic transformations that highlight the compound's synthetic accessibility and versatility. The introduction of chlorine atoms into the phenyl ring enhances its reactivity, making it a valuable intermediate in the development of more complex molecules. Researchers have leveraged this compound's structural features to explore novel pharmacophores, particularly in the context of kinase inhibition and other enzyme-targeted therapies.

In recent years, 4-Amino-2-(2,4,5-trichlorophenyl)pyridine has been studied for its role in modulating biological pathways relevant to cancer and inflammatory diseases. The presence of both amino and chloro substituents allows for diverse functionalization, enabling chemists to design derivatives with enhanced binding affinity and selectivity. For instance, modifications at the pyridine nitrogen or the phenyl ring have been investigated to improve solubility and metabolic stability, critical factors for drug development.

One of the most compelling aspects of 4-Amino-2-(2,4,5-trichlorophenyl)pyridine is its potential as a scaffold for drug discovery. Its structural motif is reminiscent of several known bioactive molecules, suggesting that it could serve as a precursor for next-generation therapeutics. Studies have demonstrated its efficacy in preclinical models when incorporated into libraries of small molecules screened for biological activity. The compound's ability to interact with specific targets underscores its importance in medicinal chemistry.

The chemical properties of 4-Amino-2-(2,4,5-trichlorophenyl)pyridine also make it a valuable tool for mechanistic studies. Researchers have utilized spectroscopic techniques and computational methods to elucidate its interactions with biological targets. These investigations have provided insights into how structural modifications influence binding affinity and specificity, guiding the design of more potent and selective inhibitors. Such knowledge is crucial for optimizing drug candidates throughout the development pipeline.

Furthermore, 4-Amino-2-(2,4,5-trichlorophenyl)pyridine has been explored in combination therapies aimed at overcoming drug resistance. Its dual functionality allows for simultaneous interaction with multiple targets or pathways, potentially enhancing therapeutic outcomes. This approach aligns with contemporary trends in precision medicine, where personalized treatment strategies are tailored to individual patient profiles. The compound's versatility makes it an attractive candidate for such innovative therapeutic paradigms.

The synthesis and application of 4-Amino-2-(2,4,5-trichlorophenyl)pyridine also highlight advancements in green chemistry principles. Efforts have been made to develop sustainable synthetic routes that minimize waste and energy consumption while maintaining high yields. These innovations are essential for ensuring the long-term viability of pharmaceutical manufacturing processes. By integrating environmentally conscious practices into drug development, researchers can contribute to a more sustainable future.

Looking ahead, the future prospects of 4-Amino-2-(2,4,5-trichlorophenyl)pyridine are promising. Continued research will likely uncover new applications and refine existing methodologies for its use in drug discovery. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into clinical reality. As our understanding of biological systems evolves, compounds like 4-Amino-2-(2,4,5-trichlorophenyl)pyridine will continue to play a pivotal role in advancing therapeutic interventions.

In conclusion, 4-Amino-2-(2,4,5-trichlorophenyl)pyridine (CAS No. 1261850-13-8) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for developing novel therapeutics targeting various diseases. As research progresses，this compound will undoubtedly continue to contribute to breakthroughs in medicinal chemistry，driving innovation across multiple disciplines.